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Compound of Interest

Compound Name: Tributylphosphine sulfide
CAS No.: 3084-50-2
Cat. No.: B1595957
. J

Introduction: Unveiling the Versatility of a Key
Organophosphorus Reagent

Tributylphosphine sulfide, an organophosphorus compound holding a unique position in the
chemist's toolkit, offers a distinct combination of reactivity and stability. As researchers and
drug development professionals continually seek more efficient and selective synthetic
methodologies, a deep understanding of pivotal reagents is paramount. This guide provides an
in-depth exploration of tributylphosphine sulfide, moving beyond basic data to elucidate the
causality behind its applications and to offer field-proven insights into its use. The presence of a
phosphorus-sulfur double bond within a sterically accessible trialkylphosphine framework
imparts a unique reactivity profile, making it a valuable asset in coordination chemistry and
organic synthesis.[1] This document will serve as a comprehensive technical resource,
detailing the molecular characteristics, synthesis, reactivity, and practical applications of
tributylphosphine sulfide, with a focus on contexts relevant to pharmaceutical and materials
science.

Core Molecular and Physicochemical Profile

A thorough understanding of a reagent's fundamental properties is the bedrock of its effective
application in research and development. Tributylphosphine sulfide is characterized by the
molecular formula C12H27PS and a molecular weight of approximately 234.38 g/mol .[2][3][4][5]
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Its key identifiers and physicochemical properties are summarized in the table below for ease
of reference.

Property Value Source(s)
Molecular Formula C12H27PS [21[3114]
Molecular Weight 234.38 g/mol [2][41[5]
CAS Number 3084-50-2 [4]
Appearance Colorless to light yellow liquid [4]

111 °C @ 0.1 Torr; 129-130 °C

Boiling Point 3][5
J @ 0.5 Torr &8
Density ~1.0339 g/cm® @ 24 °C [3]
N Moderately soluble in organic
Solubility
solvents; Insoluble in water
tributyl(sulfanylidene)-A3-
IUPAC Name [2]

phosphane

Synthesis and Mechanistic Insights: The Formation
of the P=S Bond

The synthesis of phosphine sulfides is a fundamental transformation in organophosphorus
chemistry. Acommon and efficient method involves the direct reaction of the corresponding
tertiary phosphine with elemental sulfur.[1][6][7] This approach is attractive due to the ready
availability and low cost of elemental sulfur, which is an abundant byproduct of the oil and gas
industry.[1][7]

The reaction mechanism is initiated by the nucleophilic attack of the lone pair of electrons on
the phosphorus atom of tributylphosphine onto the octasulfur ring (Ss).[6][7] This initial attack
leads to the formation of a zwitterionic intermediate. A subsequent cascade of intramolecular or
intermolecular attacks by other phosphine molecules on the polysulfide chain ultimately results
in the formation of eight equivalents of tributylphosphine sulfide.[6][7] The first step, the ring-
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opening of Ss, is often the rate-determining step and is facilitated by solvents that can solubilize
both the phosphine and elemental sulfur.[6][7]

Reactants
i Intermediate Product
P(C4He)s  _| Nucleophilic Attack Cascade Reaction
-
[(CaHo)sP+-5-S7°] * 7 P(CaHo)s (CaHo)sP=S
/|>
Ss |

Click to download full resolution via product page

Caption: Proposed mechanism for the synthesis of tributylphosphine sulfide.

Experimental Protocol: Synthesis of a Representative
Phosphine Sulfide

The following protocol for the synthesis of triphenylphosphine sulfide is adapted from a peer-
reviewed, high-yielding, and rapid procedure.[1][6][7] This method is illustrative of the general
approach for synthesizing trialkylphosphine sulfides like tributylphosphine sulfide, with
adjustments to purification likely required due to the liquid nature of the target compound.

Materials:

Triphenylphosphine (10 mmol, 2.62 g)[1][6][7]

Elemental Sulfur (10 mmol, 320 mg)[1][6][7]

Dichloromethane (CH2ClI2) (5 mL)[1][6][7]

Methanol (for washing)[1][6][7]

Procedure:
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» To atest tube, add triphenylphosphine (10 mmol) and elemental sulfur (10 mmol).[1][6][7]
e Add dichloromethane (5 mL) to the test tube.[1][6][7]

 Vigorously shake the reaction mixture using a vortex mixer or mechanical shaker at room
temperature.[1][6][7]

o Observe the dissolution of the solid reactants and a slight exotherm. The reaction is typically
complete in under one minute.[6][7]

» For triphenylphosphine sulfide, a white crystalline product precipitates out of the solution.[1]
[6][7] For the liquid tributylphosphine sulfide, the product would remain in solution.

o If a precipitate forms, collect the solid by filtration and wash with cold methanol.[1][6][7] For a
liquid product, the solvent would be removed under reduced pressure, and the resulting oil
purified by column chromatography or distillation.

e The purity of the product can be confirmed by 1H, 3P, and 3C NMR spectroscopy and
elemental analysis.[6][7]

Self-Validation: The significant downfield shift in the 3P NMR spectrum is a key indicator of the
conversion of the phosphine to the corresponding sulfide.[6][7]

Applications in Advanced Synthesis and Drug
Development

While specific, publicly documented examples of tributylphosphine sulfide in the synthesis of
marketed drugs are scarce, its utility can be inferred from the well-established roles of its
parent compound, tributylphosphine, and the broader class of phosphine sulfides in the
synthesis of complex molecules and active pharmaceutical ingredients (APIs).

Role as a Ligand in Catalysis

Tributylphosphine sulfide can function as a ligand in coordination chemistry, stabilizing metal
complexes and facilitating a variety of catalytic reactions. The "soft" nature of the sulfur atom
allows for favorable interactions with transition metals. While the parent tributylphosphine is a
widely used ligand in cross-coupling reactions for API synthesis, the sulfide derivative offers a
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more air-stable alternative, which can be advantageous in certain applications. Phosphine
sulfides have been investigated as ligands in palladium-catalyzed C-C coupling reactions,
demonstrating their potential in robust catalytic systems.

Metal Catalyst Coordination

(e.g., Palladium)

Catalyst Regeneration
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Ligand Catalyst-Ligand-Reactant | Reductive Elimination Coupled Product

Intermediate
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Caption: Generalized role of tributylphosphine sulfide as a ligand in catalysis.

Sulfur Transfer Reactions

One of the key applications of phosphine sulfides is in sulfur transfer reactions. The P=S bond
can be cleaved under certain conditions, allowing the sulfur atom to be transferred to another
molecule. A classic example is the quantitative transfer of sulfur from triphenylphosphine sulfide
to tributylphosphine, which proceeds via a bimolecular mechanism. This reactivity can be
harnessed in organic synthesis for the controlled introduction of sulfur into a target molecule.

Precursor to Other Organophosphorus Compounds

Tributylphosphine sulfide serves as a stable, air-insensitive precursor to tributylphosphine.
The sulfide can be reduced back to the phosphine using various reducing agents. This allows
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for the convenient storage and handling of the more air-sensitive tributylphosphine in its
protected sulfide form.

Safety and Handling: A Self-Validating Protocol

As a responsible scientist, adherence to strict safety protocols is non-negotiable.
Tributylphosphine sulfide is a skin irritant with moderate toxicity.[S] When heated to
decomposition, it can emit toxic fumes of phosphorus and sulfur oxides.[5]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

» Skin and Body Protection: A lab coat and appropriate footwear are required.

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Store in a cool, dry place away from strong oxidizing agents.
In Case of Exposure:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

« Inhalation: Move the person to fresh air.

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
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Conclusion: A Valuable Reagent for the Discerning
Chemist

Tributylphosphine sulfide is a versatile and valuable reagent for researchers and
professionals in drug development and materials science. Its well-defined molecular and
physicochemical properties, coupled with its straightforward synthesis and unique reactivity,
make it a reliable tool in advanced organic synthesis. While its direct application in specific drug
synthesis pathways may not always be publicly disclosed, its role as a stable precursor, a
ligand in catalysis, and a sulfur transfer agent underscores its importance. By understanding
the mechanistic principles behind its reactivity and adhering to rigorous safety protocols,
scientists can effectively leverage tributylphosphine sulfide to achieve their synthetic goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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